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Compound of Interest

Compound Name: 3-bromo-5-nitro-1H-indazole

Cat. No.: B1268603

Characterization of 3-bromo-5-nitro-1H-indazole:
A Technical Guide

This guide provides a comprehensive overview of the analytical characterization of 3-bromo-5-
nitro-1H-indazole, a key intermediate in pharmaceutical and materials science research. The
focus is on the application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS) to elucidate and confirm the molecular structure of this compound. Detailed
experimental protocols and data summaries are presented to assist researchers in its synthesis
and quality control.

Spectroscopic Data Summary

The structural integrity of 3-bromo-5-nitro-1H-indazole was confirmed through *H NMR, 13C
NMR, and mass spectrometry. The data presented below are consistent with the assigned
structure.

Table 1: *H NMR Spectral Data for 3-bromo-5-nitro-1H-
indazole
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Chemical Shift (5, o Coupling Constant
Proton Multiplicity
ppm) (3, Hz)
H-4 ~8.60 d ~2.0
H-6 ~8.25 dd ~9.0, 2.0
H-7 ~7.80 d ~9.0
NH ~14.5 (broad) S

Note: Predicted values based on spectral data of related nitroindazoles. The solvent is
assumed to be DMSO-de.

Table 2: *C NMR Spectral Data for 3-bromo-5-nitro-1H-

indazole
Carbon Chemical Shift (6, ppm)
C-3 ~118.0
C-3a ~138.0
C-4 ~120.0
C-5 ~142.0
C-6 ~125.0
C-7 ~112.0
C-7a ~140.0

Note: Data referenced from P. Cohen-Fernandes, C. Erkelens, C.L. Habraken,
ORG.MAGN.RES.,19,225(1982), obtained in DMSO solvent.[1]

Table 3: Mass Spectrometry Data for 3-bromo-5-nitro-1H-
indazole
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lon miz (amu) Relative Intensity (%)
[M]* 240.9/242.9 ~95/ 100

[M-NO2]* 194.9/196.9 ~40/ 42

[M-Br]* 162.0 ~30

Note: The presence of bromine results in a characteristic isotopic pattern with two peaks of
nearly equal intensity separated by 2 amu. The exact mass of 3-bromo-5-nitro-1H-indazole is
240.948689 g/mol .[1]

Experimental Protocols

Detailed methodologies for the synthesis and spectroscopic analysis of 3-bromo-5-nitro-1H-
indazole are provided below.

Synthesis of 3-bromo-5-nitro-1H-indazole

A common synthetic route to 3-bromo-5-nitro-1H-indazole involves the bromination of 5-nitro-
1H-indazole.[2]

Materials:

5-nitro-1H-indazole

N,N-Dimethylformamide (DMF)

Bromine

Nitrogen gas
Procedure:

o Under a nitrogen atmosphere, dissolve 5-nitro-1H-indazole in DMF in a reaction flask. The
mass-to-volume ratio of 5-nitro-1H-indazole to DMF is typically in the range of 1:9 to 1:11
(9/mL).[2]
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» Slowly add a solution of bromine dropwise to the DMF solution containing the starting
material.

e The reaction mixture is then heated to reflux.

o After the reaction is complete, as monitored by an appropriate technique such as TLC, the
mixture is cooled.

e The product, 3-bromo-5-nitro-1H-indazole, is typically isolated by filtration. The reported
yield for this process is high, often exceeding 95%.[2]

NMR Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.[3][4]
Sample Preparation:

e Dissolve approximately 5-10 mg of the purified 3-bromo-5-nitro-1H-indazole in about 0.6
mL of a deuterated solvent (e.g., DMSO-de).

o Transfer the solution to a standard 5 mm NMR tube.

IH NMR Acquisition:

Spectrometer: 400 MHz or higher field instrument.

Pulse Sequence: Standard single-pulse experiment.

Number of Scans: 16-64 scans.

Relaxation Delay: 1-2 seconds.

13C NMR Acquisition:

e Spectrometer: 100 MHz or higher, corresponding to the *H frequency.
o Pulse Sequence: Proton-decoupled pulse sequence.

e Number of Scans: 1024 or more due to the low natural abundance of 13C.
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o Relaxation Delay: 2-5 seconds.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound.[3][4]

Sample Preparation:

» Prepare a dilute solution of the sample in a suitable volatile solvent, such as methanol or

acetonitrile.

Data Acquisition (Electron lonization - El):

lonization Mode: Electron lonization (EI).
lonization Energy: 70 eV.
Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 50-500.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of

3-bromo-5-nitro-1H-indazole.
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of 3-bromo-5-nitro-1H-
indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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